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Abstract

Sirtuin 5 (SIRT5) is a crucial NAD+-dependent deacylase primarily located in the mitochondria.
It plays a significant role in regulating cellular metabolism by catalyzing the removal of succinyl,
malonyl, and glutaryl groups from lysine residues on target proteins, with weak deacetylase
activity.[1][2][3] Dysregulation of SIRT5 has been implicated in various diseases, including
cancer and metabolic disorders, making it a compelling therapeutic target.[2][4] This document
provides detailed protocols and application notes for a fluorometric-based SIRT5 enzymatic
activity assay kit, designed for researchers, scientists, and drug development professionals.
The assay facilitates the screening of SIRT5 inhibitors and the characterization of its
enzymatic activity.

Introduction

Sirtuins are a family of NAD+-dependent enzymes that regulate key biological processes.[5]
SIRT5, a Class Il sirtuin, is a key regulator of metabolic pathways such as the tricarboxylic acid
(TCA) cycle, fatty acid oxidation, and glycolysis.[1][2][4] Its primary enzymatic activities are
desuccinylation, demalonylation, and deglutarylation.[1] The ability to accurately measure
SIRTS5 activity is essential for understanding its physiological roles and for the development of
novel therapeutics targeting this enzyme. This kit provides a convenient and sensitive method
for measuring SIRT5 activity in a 96-well format, suitable for high-throughput screening (HTS).

[1]L6]
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Assay Principle

The SIRT5 enzymatic activity assay is a two-step fluorometric assay.[6] In the first step, the
SIRT5 enzyme removes the succinyl group from a synthetic peptide substrate containing a
succinylated lysine residue, in the presence of NAD+.[1][5] In the second step, a developer
solution is added, which contains a protease that specifically cleaves the desuccinylated
substrate. This cleavage releases a fluorophore, resulting in an increase in fluorescence
intensity.[1][7] The measured fluorescence is directly proportional to the desuccinylase activity
of SIRT5. The optimal excitation wavelength is between 350-380 nm, and the emission
wavelength is between 440-460 nm.[8]

Figure 1. Schematic of the SIRTS fluorometric assay principle.

Kit Components and Storage

Component Quantity (100 assays) Storage
SIRT5 Assay Buffer 10 mL -20°C
SIRT5 Human Recombinant )
50 pg -80°C (Avoid freeze-thaw)
Enzyme
Fluorogenic SIRT5 Substrate
50 pL -80°C
(5 mM)
NAD+ (50 mM) 50 pL -80°C
2x SIRT Developer 6 mL -80°C
Nicotinamide (Inhibitor Control,
500 pL -80°C
10 mM)
Black 96-well Microtiter Plate 1 plate Room Temperature

Upon receipt, store components at the recommended temperatures. Ensure to aliquot reagents
to avoid repeated freeze-thaw cycles, especially the SIRT5 enzyme.[5]

Experimental Protocols
Reagent Preparation
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e SIRT5 Assay Buffer: Thaw and keep on ice.

e Fluorogenic SIRT5 Substrate (100 uM working solution): Dilute the 5 mM stock solution 50-
fold with SIRTS5 Assay Buffer. Prepare only the amount needed for the experiment.[7]

e SIRT5 Enzyme (15 ng/uL working solution): Dilute the stock enzyme in SIRTS Assay Buffer.
Optimal enzyme concentration may vary and should be determined by the user.[5] Keep the
diluted enzyme on ice and discard any unused portion after the experiment.[7]

e NAD+: Thaw and keep on ice.
¢ 2x SIRT Developer: Thaw and keep at room temperature before use.

e Nicotinamide: Thaw and keep on ice.

Assay Procedure

The following protocol is for a single well. It is recommended to perform all reactions in
duplicate.[7]

Table 1: Reaction Mixture Composition

Component Volume per Well
Master Mixture* 25 uL
Inhibitor/Vehicle 5puL

SIRT5 Enzyme (15 ng/uL) or Assay Buffer 20 L

(Blank)

Total Volume 50 pL

*Master Mixture Composition (per well):

e Diluted SIRT5 Substrate (100 puM): 5 pL

 NAD+ (50 mM): 0.5 pL
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e BSA (1 mg/mL): 5 pL

o SIRT5 Assay Buffer: 14.5 uL

Assay Steps:

Prepare the Master Mixture according to the number of reactions.
e Add 25 pL of the Master Mixture to each well of the black 96-well plate.[5]

e Add 5 pL of the test inhibitor solution to the "Test Inhibitor" wells. For "Positive Control" and
"Blank” wells, add 5 pL of the inhibitor buffer (vehicle). For the "Inhibitor Control" wells, add 5
pL of Nicotinamide (10 mM).[7]

» To the "Blank" wells, add 20 pL of SIRT5 Assay Buffer.

« Initiate the reaction by adding 20 pL of the diluted SIRT5 enzyme to the "Positive Control,"
“Inhibitor Control,” and "Test Inhibitor" wells.[7]

e Incubate the plate at 37°C for 30 minutes.[7]
e Add 50 pL of the 2x SIRT Developer to each well.[7]
e Incubate the plate at room temperature for 15 minutes.[7]

e Read the fluorescence in a microplate fluorimeter with excitation between 350-380 nm and
emission between 440-460 nm.[7]
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Experimental Workflow
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Incubate at 37°C for 30 min

Add Developer

Incubate at RT for 15 min

Read Fluorescence (Ex/Em = 350-380/440-460 nm)

Data Analysis

Click to download full resolution via product page

Figure 2. A step-by-step workflow of the SIRT5 enzymatic assay.
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Data Analysis

e Subtract Background: Subtract the average fluorescence value of the "Blank" wells from all
other wells.

o Calculate Percent Activity:

o Percent Activity = (Corrected Fluorescence of Test Well / Corrected Fluorescence of
Positive Control) x 100

e Calculate Percent Inhibition:
o Percent Inhibition = 100 - Percent Activity

o Determine IC50 Value: For inhibitor screening, plot the Percent Inhibition against the
logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to
determine the IC50 value.
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Data Analysis Logic
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Figure 3. Logical flow for calculating inhibitor potency (IC50).

Application Notes

* Enzyme Titration: The optimal concentration of SIRT5 may vary depending on the specific
activity of the enzyme lot. It is recommended to perform an enzyme titration to determine the
optimal concentration for your experiments.
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« Inhibitor Screening: This kit is suitable for high-throughput screening of SIRT5 inhibitors.[1]

A typical starting concentration range for novel compounds could be from 0.1 uM to 50 pM.

[9]

o Solvent Tolerance: The assay is compatible with up to 1% DMSO. Higher concentrations

may interfere with enzyme activity.[6]

« Interference: Test compounds that exhibit fluorescence at the assay wavelengths may

interfere with the results. It is important to run a control with the compound alone (without

enzyme) to check for autofluorescence.

Troubleshooting

Table 2: Troubleshooting Guide

Issue

Possible Cause

Solution

High Background

Contaminated reagents or
plate. Autofluorescence of test

compound.

Use fresh reagents. Run a
control with the compound and
no enzyme to subtract its

fluorescence.

Low Signal

Inactive enzyme. Incorrect

reagent concentrations.

Ensure proper storage and
handling of the enzyme. Verify
all dilutions and reagent

preparations.

High Variability

Pipetting errors. Temperature

fluctuations.

Ensure accurate pipetting and
proper mixing. Maintain
consistent incubation

temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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